N-[4-(aminosulfonyl)phenyl]-3-(4-methoxyphenyl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-(4-sulfamoylphenyl)propanamide
• InChI: InChI=1S/C16H18N2O4S/c1-22-14-7-2-12(3-8-14)4-11-16(19)18-13-5-9-15(10-6-13)23(17,20)21/h2-3,5-10H,4,11H2,1H3,(H,18,19)(H2,17,20,21)
• InChI Key: NUWDTDUSEWJIGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

N-[4-(aminosulfonyl)phenyl]-3-(4-methoxyphenyl)propanamide, commonly known as AMPP, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. AMPP is a prodrug that is metabolized in the body to form an active molecule, which acts as a potent inhibitor of certain enzymes and receptors.

Mechanism of Action

AMPP exerts its pharmacological effects by inhibiting the activity of specific enzymes and receptors in the body. It acts as a potent inhibitor of carbonic anhydrase, which is involved in various physiological processes, including acid-base regulation, bone resorption, and fluid secretion. AMPP also inhibits the activity of certain histone deacetylases, which are involved in the regulation of gene expression. By inhibiting these enzymes, AMPP can modulate various cellular pathways, leading to its therapeutic effects.
Biochemical and Physiological Effects:
AMPP has been shown to exhibit a wide range of biochemical and physiological effects in various preclinical studies. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit viral replication. AMPP has also been shown to improve bone density and reduce the risk of fractures in animal models of osteoporosis. Additionally, AMPP has been shown to improve cognitive function and reduce anxiety-like behavior in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

AMPP has several advantages for laboratory experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. AMPP is also stable under normal laboratory conditions, allowing for long-term storage and repeated use. However, AMPP has certain limitations for laboratory experiments. It is a prodrug that requires metabolic activation in the body, which can complicate its use in vitro. Additionally, AMPP has limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

For research include investigating the pharmacokinetics and pharmacodynamics of AMPP in animal models and humans, exploring its potential use in combination with other drugs, and developing new formulations to improve its bioavailability and efficacy. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the therapeutic effects of AMPP and to identify new targets for drug development.

Synthesis Methods

AMPP can be synthesized using a multi-step process that involves the reaction of 4-aminobenzenesulfonamide with 4-methoxyacetophenone. The resulting product is then subjected to further chemical reactions to form the final compound. The synthesis method of AMPP has been optimized to improve its yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

AMPP has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for drug development. AMPP has also been studied for its potential use as a diagnostic tool in certain diseases.